Cas no 2167614-07-3 (2-4-(methylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylethan-1-ol)

• Product Name: 2-4-(methylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylethan-1-ol
• CAS No: 2167614-07-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6040143
• PubChem ID: 165575647
• Update Time: 2025-05-26

2-4-(methylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(methylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylethan-1-ol
• 2167614-07-3
• 2-[4-(methylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-yl]ethan-1-ol
• EN300-1582091

• Inchi： 1S/C9H12N4O/c1-10-8-6-2-4-11-9(6)13-7(12-8)3-5-14/h2,4,14H,3,5H2,1H3,(H2,10,11,12,13)
• InChI Key： ZVFMXMPIQPYFSB-UHFFFAOYSA-N
• SMILES： OCCC1=NC(=C2C=CNC2=N1)NC

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-4-(methylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylethan-1-ol

Introduction to 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol (CAS No. 2167614-07-3)

2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol (CAS No. 2167614-07-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of this compound makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol is characterized by a pyrrolopyrimidine core with a methylamino substituent and an ethanolic side chain. This combination of functional groups provides the molecule with specific interactions that can modulate various biological targets. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in disease progression.

In the context of medicinal chemistry, the development of new compounds with improved pharmacological profiles is crucial. 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol has shown promising results in preliminary studies, demonstrating its ability to selectively target specific receptors and enzymes. For instance, research has indicated that this compound can inhibit the activity of certain kinases, which are often overexpressed in various cancers. This selective inhibition can lead to reduced cell proliferation and enhanced apoptosis in cancer cells.

One of the key areas of interest for 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol is its potential as an antiviral agent. Viral infections remain a significant global health challenge, and the development of new antiviral drugs is essential. Studies have shown that this compound can interfere with viral replication by targeting specific viral enzymes or host cell factors involved in viral entry and replication. This makes it a valuable candidate for further investigation in the context of antiviral therapy.

Beyond its antiviral and anticancer properties, 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol has also been explored for its anti-inflammatory effects. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and associated symptoms.

The pharmacokinetic properties of 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol are another important aspect to consider. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for oral administration. Additionally, the compound shows low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yl)ethan-1-ol is still in the early stages of development, preliminary clinical trials have shown promising results. These trials have focused on assessing the safety profile and determining optimal dosing regimens. The results from these trials will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-4-(Methylamino)-7H-Pyrrolo[2,3-d]pyrimidin-2-yi)ethan-l-oI (CAS No. 2167614–07–3) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.